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Compound of Interest

Compound Name: Cyclobutanecarboxaldehyde

Cat. No.: B128957

Essential Safety and Handling Guide for
Cyclobutanecarboxaldehyde

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the use of Cyclobutanecarboxaldehyde, including detailed personal protective
equipment (PPE) requirements, operational protocols, and disposal plans.

Chemical Identifier:

Chemical Name Cyclobutanecarboxaldehyde

Synonyms Cyclobutanecarbaldehyde, Formylcyclobutane
CAS Number 2987-17-9

Molecular Formula C5H80

Molecular Weight 84.12 g/mol

Hazard ldentification and GHS Classifications:

Cyclobutanecarboxaldehyde is a flammable liquid and vapor that poses several health risks.
[1] It is harmful if swallowed, in contact with skin, or inhaled.[1][2] This chemical can cause skin
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irritation, serious eye damage, and may lead to an allergic skin reaction or respiratory irritation.

[1][3] It is also suspected of causing cancer and is harmful to aquatic life.[1]

Hazard Class

Hazard Statement

Flammable liquids H226: Flammable liquid and vapor[1][4]
Acute toxicity, Oral H302: Harmful if swallowed[1][2]

Acute toxicity, Dermal H312: Harmful in contact with skin[2]
Skin corrosion/irritation H315: Causes skin irritation[1]

Serious eye damage/eye irritation H318: Causes serious eye damage[1]

Skin sensitization H317: May cause an allergic skin reaction[1]
Specific target organ toxicity H335: May cause respiratory irritation[1]
Carcinogenicity H351: Suspected of causing cancer[1]
Hazardous to the aquatic environment H402: Harmful to aquatic life[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to ensure personal safety when handling

Cyclobutanecarboxaldehyde. The following table summarizes the required equipment.
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Protection Type

Specification

Standard

Eye/Face Protection

Safety glasses or chemical
safety goggles. A full-face visor
is recommended if handling

large quantities.[2]

NIOSH (US) or EN 166 (EU)[2]

Hand Protection

Suitable protective gloves or
gauntlets.[2] Impervious gloves

are recommended.[5]

EU Directive 89/686/EEC and
EN374[2]

Skin and Body Protection

Protective work clothing to

prevent skin exposure.[5][6]

N/A

Respiratory Protection

For low-level exposure, a type
P95 (US) or P1 (EU) particle
respirator is suitable. For
higher-level protection, use a
type OV/AG/P99 (US) or
ABE1P3D (EU) respirator.[2]
Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded

or irritation is experienced.[6]

NIOSH (US) or CEN (EU)[2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of Cyclobutanecarboxaldehyde in a

laboratory setting.
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Cyclobutanecarboxaldehyde Handling Workflow

Preparation

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Hangdling
A4

Transfer Chemical Using Grounded Equipment

Perform Experiment

Tightly Seal Container After Use

Cleanupcv& Storage

Decontaminate Work Area

'

Remove and Decontaminate/Dispose of PPE

A J
Wash Hands Thoroughly

'

Store in a Cool, Dry, Well-Ventilated Area (2-8 °C) Under Inert Gas

Click to download full resolution via product page

Caption: Workflow for handling Cyclobutanecarboxaldehyde.
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Experimental Protocol for Safe Handling:
e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before starting any work.

o Ensure a hand-wash station and an eye-wash station are readily accessible near the work
area.[2]

o Put on all required personal protective equipment as detailed in the PPE table.

o All handling should be conducted in a properly functioning, BS-approved fume cupboard
or a well-ventilated area.[2]

e Handling:

o

Ground and bond containers and receiving equipment to prevent static discharge.[1][4]

[¢]

Use only non-sparking tools.[1][4]

[¢]

Avoid contact with skin and eyes, and do not breathe in vapors, mists, or sprays.[1][2]

[e]

If accidental splashes or contact occur, promptly wash the exposed skin.[2]

o

Keep the container tightly closed when not in use.[1][3][4]

o Storage:

[e]

Store in a tightly sealed container in a dry, cool, and well-ventilated place.[5]

[e]

The recommended storage temperature is between 2-8 °C.[1]

o

As the chemical is air-sensitive, it should be stored under an inert gas.[1]

[¢]

Avoid contact with strong acids, bases, oxidizing agents, and reducing agents.[2]

Disposal Plan
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Proper disposal of Cyclobutanecarboxaldehyde and any contaminated materials is critical to
prevent environmental harm and ensure regulatory compliance.

Cyclobutanecarboxaldehyde Disposal Logic

Chemical Waste Generated

rectangle_node

Is it a Spill?

Yes

Absorb with Inert Material (Sand, Vermiculite)| No (Unused Reagent/Contaminated PPE)

Place in a Suitable, Closed, Labeled Container for Disposal

Consult State, Local, and National Disposal Regulations

Arrange for Disposal by an Approved Waste Disposal Plant

Disposal Complete

Click to download full resolution via product page

Caption: Decision process for Cyclobutanecarboxaldehyde disposal.
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Disposal Protocol:

Consult Regulations: Always consult federal, state, and local regulations for proper chemical
waste disposal.[5]

Spill Management:
o In case of a spill, absorb the chemical with an inert material such as sand or vermiculite.[2]

o Transfer the absorbed material into a suitable, closed, and properly labeled container for
disposal.[2][5]

Container Disposal:
o Dispose of the contents and the container at an approved waste disposal plant.[2][4][7]

o Do not discharge the chemical into rivers or drains.[2]

Contaminated Clothing:
o Remove any contaminated clothing immediately.[2]

o Thoroughly wash contaminated clothing before reuse or dispose of it as hazardous waste.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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